N-[2-(acetylamino)-3-phenylacryloyl]tyrosine
Overview
Description
N-[2-(acetylamino)-3-phenylacryloyl]tyrosine, commonly known as APY, is a synthetic molecule that has been studied extensively for its potential applications in various scientific research fields. APY is a derivative of tyrosine and has been synthesized using various methods.
Mechanism of Action
APY's mechanism of action is not fully understood, but it is believed to act through several pathways. APY has been shown to inhibit the activity of various enzymes, including tyrosine kinase, which is involved in cell proliferation and differentiation. APY has also been shown to inhibit the activity of various signaling pathways, including the PI3K/Akt pathway, which is involved in cell survival and proliferation. Additionally, APY has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
APY has several biochemical and physiological effects. APY has been shown to reduce the levels of various inflammatory cytokines, including TNF-α and IL-6, and can reduce inflammation in various autoimmune diseases. APY has also been shown to reduce the levels of reactive oxygen species, which can cause oxidative stress and damage to cells. Additionally, APY can modulate the levels of various neurotransmitters, including dopamine and serotonin, and can prevent neuronal cell death in various neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
APY has several advantages for lab experiments. APY is a synthetic molecule and can be synthesized in high purity and yield using various methods. APY is also stable and can be stored for long periods without degradation. Additionally, APY has been extensively studied, and its mechanism of action and physiological effects are well understood. However, APY also has some limitations for lab experiments. APY can be toxic at high concentrations, and its effects can vary depending on the cell type and experimental conditions.
Future Directions
There are several future directions for research on APY. One area of research is the development of APY analogs with improved potency and selectivity. Another area of research is the investigation of APY's effects on other signaling pathways and enzymes. Additionally, further studies are needed to investigate the potential of APY as a therapeutic agent in various diseases, including cancer, neurodegenerative diseases, and autoimmune diseases.
Scientific Research Applications
APY has been studied extensively for its potential applications in various scientific research fields, including cancer research, neuroscience, and immunology. APY has been shown to inhibit the growth of various cancer cells, including breast cancer, prostate cancer, and leukemia cells. APY has also been shown to have neuroprotective effects and can prevent neuronal cell death in various neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease. APY has also been shown to modulate the immune system and can reduce inflammation in various autoimmune diseases.
properties
IUPAC Name |
2-[[(Z)-2-acetamido-3-phenylprop-2-enoyl]amino]-3-(4-hydroxyphenyl)propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O5/c1-13(23)21-17(11-14-5-3-2-4-6-14)19(25)22-18(20(26)27)12-15-7-9-16(24)10-8-15/h2-11,18,24H,12H2,1H3,(H,21,23)(H,22,25)(H,26,27)/b17-11- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLNILAGGBWVSBS-BOPFTXTBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(=CC1=CC=CC=C1)C(=O)NC(CC2=CC=C(C=C2)O)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N/C(=C\C1=CC=CC=C1)/C(=O)NC(CC2=CC=C(C=C2)O)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[[(Z)-2-acetamido-3-phenylprop-2-enoyl]amino]-3-(4-hydroxyphenyl)propanoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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